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Compound of Interest

Compound Name: 2944
CAS No.: 1199236-64-0
Cat. No.: B611919
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of Z944, a selective T-
type calcium channel antagonist, and protocols for its preparation and administration in animal
studies. Z944 is a valuable tool for investigating the role of T-type calcium channels in various
physiological and pathological processes, including pain, epilepsy, and other neurological
disorders.

2944 Solubility

Z944 is a lipophilic compound with limited aqueous solubility.[1] Quantitative solubility data in
common laboratory solvents is crucial for the preparation of stock solutions and dosing
formulations. The solubility of Z944 in various solvents is summarized in the table below.
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Solvent Solubility Notes

Warming to 50°C and
ultrasonication can aid

dissolution. Use of fresh,

Dimethyl Sulfoxide (DMSO) 50 mg/mL (130.24 mM) ]
anhydrous DMSO is
recommended as moisture can
reduce solubility.[1]

Ethanol 19 mg/mL[1]

Chloroform Soluble

Methanol Soluble

Water Insoluble[1]

Vehicle Selection and Formulation for Animal
Studies

The choice of vehicle is critical for ensuring the bioavailability and consistent delivery of Z944 in
in vivo experiments. Based on published preclinical studies, the following vehicles and
preparation methods are recommended for intraperitoneal and oral administration.

Intraperitoneal (i.p.) Administration

A common vehicle for i.p. injection of 2944 is a suspension of Dimethyl Sulfoxide (DMSO) in a
sodium carboxymethylcellulose (Na-CMC) solution.

Protocol for Preparing Z944 for Intraperitoneal Injection:

This protocol is adapted from studies investigating the effects of Z944 in rat models of pain and
epilepsy.[2][3][4][5]

Materials:
e 7944 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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0.5% (w/v) Sodium Carboxymethylcellulose (Na-CMC) in sterile saline or water
Sterile microcentrifuge tubes
Vortex mixer

Sonicator (optional)

Procedure:

Prepare a 0.5% Na-CMC solution: Dissolve 0.5 g of Na-CMC in 100 mL of sterile saline or
water. Stir until fully dissolved. This may take some time.

Prepare a 2944 stock solution in DMSO:

[¢]

For a final dose of 10 mg/kg, prepare a 100 mg/mL stock solution of Z944 in DMSO.[4]

[e]

For a final dose of 3 mg/kg, prepare a 30 mg/mL stock solution of Z944 in DMSO.[4]

[e]

For a final dose of 1 mg/kg, prepare a 10 mg/mL stock solution of Z944 in DMSO.[4]

o

Vortex and/or sonicate briefly to ensure complete dissolution.
Prepare the final dosing suspension:

o On the day of injection, add 1 part of the Z944/DMSO stock solution to 9 parts of the 0.5%
Na-CMC solution.[4] For example, to prepare 1 mL of the final suspension, add 100 pL of
the Z2944/DMSO stock to 900 pL of the 0.5% Na-CMC solution.

o Vortex the mixture thoroughly to create a uniform suspension.

Vehicle Control: For the vehicle control group, prepare a solution of 10% DMSO in 0.5% Na-
CMC (1 part DMSO to 9 parts 0.5% Na-CMC solution).[4]

Administration: Administer the suspension to the animals via intraperitoneal injection at the
desired dose volume (e.g., 5 mL/kg).[2][3]

Oral Administration (Oral Gavage)
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For oral administration, a homogeneous suspension of Z944 in sodium carboxymethylcellulose
(CMC-Na) is a suitable formulation.[1]

Protocol for Preparing Z944 for Oral Gavage:

Materials:

2944 powder

Sodium Carboxymethylcellulose (CMC-Na) solution (e.g., 0.5% w/v in water)

Sterile tubes

Vortex mixer

Homogenizer or sonicator

Procedure:

» Prepare the CMC-Na vehicle: Prepare a 0.5% (w/v) solution of CMC-Na in sterile water.
o Prepare the Z944 suspension:

o Weigh the required amount of Z944 powder to achieve the desired final concentration. A
concentration of at least 5 mg/mL is achievable.[1]

o Add the 2944 powder to the CMC-Na solution.

o Vortex thoroughly and use a homogenizer or sonicator to ensure a uniform and stable
suspension.

¢ Vehicle Control: Use the 0.5% CMC-Na solution as the vehicle control.

o Administration: Administer the suspension to the animals using a gavage needle appropriate
for the animal's size.

Mechanism of Action and Signaling Pathway
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Z944 is a potent and selective antagonist of T-type calcium channels, with activity against
CaV3.1, CaVv3.2, and CaV3.3 isoforms.[6] These low-voltage activated calcium channels play a
crucial role in regulating neuronal excitability, particularly in generating rhythmic burst firing in
neurons.[7] By blocking these channels, Z944 reduces calcium influx into neurons, thereby
dampening neuronal hyperexcitability. This mechanism is thought to underlie its analgesic and
anti-seizure effects.[8] The downstream signaling effects of T-type channel blockade can
involve the modulation of calcium-dependent processes, including the activity of certain
potassium channels like the small-conductance calcium-activated potassium (SK) channels.[9]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b611919/docs?utm_src=pdf-body#z944-application-notes-and-protocols-for-preclinical-research
https://www.caymanchem.com/product/27679/z944
https://en.wikipedia.org/wiki/T-type_calcium_channel
https://www.benchchem.com/product/b611919/docs?utm_src=pdf-body#z944-application-notes-and-protocols-for-preclinical-research
https://www.hra.nhs.uk/planning-and-improving-research/application-summaries/research-summaries/a-phase-1-first-in-human-study-of-an-oral-formulation-of-z944/
https://files.core.ac.uk/download/pdf/18142508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Cell Membrane

Inhibits T-type Ca?* Channel

(Cav3.1, Cav3.2, CaVv3.3)

Blocks Influx

Downstream Effects

Leads to
Reduced Neuronal Resulisim Inhibition of
Excitability ™| Neuronal Burst Firing
© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

(Animal Acclimation)

Baseline Behavioral Testing
(e.q., von Frey test)

:

Randomization into Groups
(Vehicle, Z944 doses)

Induction|& Dosing

Disease Model Induction
(e.g., CFA injection)

Z944 or Vehicle Administration
(i.p. or oral)

Assessment

y

Post-Dose Behavioral Testing
(at various time points)

l

(Data Collection & Analysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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